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Introduction

Arimoclomol is an investigational drug candidate that acts as a co-inducer of the heat shock
response (HSR), a fundamental cellular protective mechanism.[1][2] It functions by amplifying
the production of heat shock proteins (HSPs), particularly HSP70, in stressed cells.[1][2] This
mechanism is crucial for promoting proper protein folding, preventing protein aggregation, and
maintaining lysosomal function. Consequently, Arimoclomol holds therapeutic promise for a
range of conditions linked to protein misfolding and lysosomal dysfunction, including lysosomal
storage disorders (LSDs) such as Niemann-Pick disease type C (NPC) and Gaucher disease
(GD).

Fibroblast models derived from patients are invaluable tools for preclinical assessment of
therapeutic candidates for LSDs. These models recapitulate key cellular pathologies and
provide a platform to evaluate a drug's mechanism of action and efficacy. This document
provides detailed application notes and protocols for measuring the efficacy of Arimoclomol
Citrate in fibroblast models of NPC and Gaucher disease.

Mechanism of Action of Arimoclomol Citrate
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Arimoclomol amplifies the natural heat shock response, which is activated by the presence of
unfolded or misfolded proteins. It enhances the activation of Heat Shock Factor 1 (HSF1), the
primary transcription factor for HSP genes. This leads to increased synthesis of molecular
chaperones like HSP70. In the context of LSDs, this amplified chaperone activity is thought to
aid in the correct folding and trafficking of mutated lysosomal proteins, thereby restoring their
function and improving overall lysosomal health. In NPC, Arimoclomol is believed to facilitate
the proper folding of NPC1 and/or NPC2 proteins, helping to restore their function in
cholesterol transport. In Gaucher disease, it has been shown to improve the folding,
maturation, and lysosomal localization of the deficient enzyme, glucocerebrosidase (GCase).
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Experimental Workflow: GCase Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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